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Compound of Interest

Compound Name: 2-Butene-1-thiol

Cat. No.: B042812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Butene-1-thiol is a highly potent, volatile sulfur-containing organic compound that possesses

a distinct and powerful aroma. Due to its extremely low odor threshold, it can be utilized in trace

amounts to impart unique and complex notes to fragrance compositions. Its characteristic scent

is often described as skunky, sulfurous, and rubbery. While challenging to work with due to its

intensity and potential for malodor, the strategic incorporation of 2-butene-1-thiol by skilled

perfumers can introduce intriguing facets and enhance the overall character of a fragrance.

These application notes provide a comprehensive overview of the use of 2-butene-1-thiol in
fragrance development, including its physicochemical properties, synthesis, analytical

techniques, and the underlying olfactory signaling pathway.

Data Presentation
A summary of the key quantitative data for 2-butene-1-thiol and a related compound is

presented in Table 1. This information is crucial for fragrance formulation, enabling perfumers

to accurately dose this potent material and predict its behavior in a composition.

Table 1: Physicochemical and Olfactory Data for 2-Butene-1-thiol and Related Compounds
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Property Value Compound Reference

Molecular Weight 88.17 g/mol (E)-2-Butene-1-thiol [1]

Boiling Point 99.1-102.5 °C (E)-2-Butene-1-thiol [2]

Odor Threshold 0.5-1 ng/L (in wine)
3-Methyl-2-butene-1-

thiol
[3]

Vapor Pressure 45.5 mmHg @ 25 °C 1-Butanethiol [4]

Note: Data for 3-Methyl-2-butene-1-thiol and 1-Butanethiol are included as close structural

analogs to provide an indication of the expected properties of 2-butene-1-thiol where specific

data is not available.

Experimental Protocols
Synthesis of trans-2-Butene-1-thiol
A common method for the synthesis of trans-2-butene-1-thiol involves the reaction of a trans-

crotyl halide with thiourea, followed by hydrolysis of the resulting isothiuronium salt.[5]

Materials:

trans-Crotyl chloride

Thiourea

Ethanol (or other suitable alcohol)

Aqueous solution of a base (e.g., sodium hydroxide)

Inert solvent (for extraction, e.g., diethyl ether)

Drying agent (e.g., anhydrous magnesium sulfate)

Rotary evaporator

Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)
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Procedure:

Formation of the Isothiuronium Salt:

Suspend thiourea in an inert solvent such as ethanol in a round-bottom flask equipped

with a condenser.

Add trans-crotyl chloride to the suspension.

Heat the reaction mixture at a temperature ranging from 40 to 85°C. The reaction progress

can be monitored by techniques such as thin-layer chromatography.

Once the reaction is complete, the trans-crotyl isothiuronium chloride salt will precipitate.

Hydrolysis to the Thiol:

Dissolve the isolated trans-crotyl isothiuronium salt in water.

Add an aqueous solution of a base, such as sodium hydroxide, to the isothiuronium salt

solution to initiate hydrolysis. This will yield trans-2-butene-1-thiol.[5]

Extraction and Purification:

Extract the aqueous mixture with an inert organic solvent like diethyl ether.

Separate the organic layer and wash it with brine.

Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude

trans-2-butene-1-thiol.

Further purification can be achieved by distillation.

Analysis by Gas Chromatography-Olfactometry (GC-O)
Due to its high potency and low concentration in fragrance mixtures, Gas Chromatography-

Olfactometry (GC-O) is the preferred method for the sensory analysis of 2-butene-1-thiol. This
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technique combines the separation power of gas chromatography with the sensitivity of the

human nose as a detector.[6][7]

Materials and Equipment:

Gas chromatograph (GC) equipped with a flame ionization detector (FID) or mass

spectrometer (MS).

Olfactory port (sniffing port) connected to the GC column outlet via a splitter.

Appropriate GC column (polar and non-polar columns can be used for comprehensive

analysis).

Sample containing 2-butene-1-thiol (e.g., a fragrance oil).

Trained sensory panelists.

Procedure:

Sample Preparation:

For complex matrices, a pre-concentration step such as purge and trap or solid-phase

microextraction (SPME) may be necessary to isolate and concentrate the volatile

compounds, including 2-butene-1-thiol.[3]

GC-O Analysis:

Inject the prepared sample into the GC.

The effluent from the GC column is split between the instrumental detector (FID or MS)

and the olfactory port.

A trained panelist sniffs the effluent at the olfactory port and records the time, duration,

and description of any detected odors.

The instrumental detector simultaneously records the chemical information of the

separated compounds.
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Data Analysis:

By correlating the retention times of the odor events with the peaks from the instrumental

detector, the compound responsible for a specific odor can be identified.

Dilution-to-threshold methods can be employed to quantify the odor potency of the

compound. This involves analyzing a series of dilutions of the sample to determine the

highest dilution at which the odor of the compound is still detectable.[6]

Mandatory Visualizations
Signaling Pathway for Thiol Perception
The perception of low-molecular-weight thiols like 2-butene-1-thiol is mediated by specific

olfactory receptors. The human olfactory receptor OR2T11 has been identified as a key

receptor for these compounds, and its activation is dependent on the presence of copper ions.

[8][9][10]

Caption: Olfactory signaling pathway for 2-butene-1-thiol perception.

Experimental Workflow for Fragrance Development
The development of a fragrance incorporating a potent thiol like 2-butene-1-thiol requires a

systematic and iterative process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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